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For Researchers, Scientists, and Drug Development Professionals

Introduction

Streptothricin E is a member of the streptothricin class of antibiotics, characterized by a
unique structure comprising a streptolidine lactam, a carbamoylated gulosamine sugar, and a
B-lysine chain. While the emergence of antibiotic resistance has renewed interest in this class
of compounds, the total synthesis of individual streptothricin members remains a significant
challenge. This document provides detailed application notes and protocols for the total
synthesis of Streptothricin E, based on a convergent synthetic strategy adapted from the
successful total synthesis of its analogue, Streptothricin F.[1][2] The key difference in the
synthesis of Streptothricin E is the incorporation of a di-B-lysine moiety instead of a single 3-
lysine residue.

The presented synthetic approach is divided into three main modules: the synthesis of the
streptolidine lactam core, the preparation of the gulosamine donor, and the synthesis of the
orthogonally protected di-B-lysine fragment. These fragments are subsequently coupled and
elaborated to afford the final natural product. This modular strategy allows for the potential
generation of analogues for structure-activity relationship (SAR) studies.

Retrosynthetic Analysis

The retrosynthetic analysis for Streptothricin E follows a convergent approach, disconnecting
the molecule into three key building blocks: the streptolidine lactam isothiocyanate, the
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protected gulosamine core, and an orthogonally protected di-p-lysine unit.

__ Amide Coupling

Protected Di-B-Lysine Gulosamine Amine Derivative

Coupling

< Guanidination

Streptothricin E

Couplin, Thiourea Intermediate

Streptolidine Isothiocyanate

Protected Aspartic Acid Multi-step sequence Lactam Intermediate Diastereoselective Azidation Azido-Lactam Staudinger-aza-Wittig Streptolidine Isothiocyanate

Epoxidation ing ing Functional Group Manipulations .
Protected Gulosamine Donor

Epoxide Intermediate e 29 Azido-gulosamine

Protection Peptide Coupling Selective Deprotection

B-Lysine Boc-B-Lys(Cbz)-OH Boc-B-Lys(Cbz)-B-Lys(Cbz)-OH | H-B-Lys(Cbz)-B-Lys(Cbz)-OH |

Protected Gulosamine | Amide Coupling

Gulosamine-Di-B-Lysine

Streptolidine Isothiocyanate

Thiourea Formation

Protected Di-B-Lysine Guanidination & Deprotection

!

Thiourea Intermediate Streptothricin E

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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